molecular formula C8H6ClIN2 B8772806 7-Chloro-4-iodo-3-methyl-1H-pyrrolo[2,3-c]pyridine CAS No. 871819-21-5

7-Chloro-4-iodo-3-methyl-1H-pyrrolo[2,3-c]pyridine

Cat. No. B8772806
CAS RN: 871819-21-5
M. Wt: 292.50 g/mol
InChI Key: ANZVAGURXBBUTM-UHFFFAOYSA-N
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Description

7-Chloro-4-iodo-3-methyl-1H-pyrrolo[2,3-c]pyridine is a useful research compound. Its molecular formula is C8H6ClIN2 and its molecular weight is 292.50 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-Chloro-4-iodo-3-methyl-1H-pyrrolo[2,3-c]pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Chloro-4-iodo-3-methyl-1H-pyrrolo[2,3-c]pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

871819-21-5

Molecular Formula

C8H6ClIN2

Molecular Weight

292.50 g/mol

IUPAC Name

7-chloro-4-iodo-3-methyl-1H-pyrrolo[2,3-c]pyridine

InChI

InChI=1S/C8H6ClIN2/c1-4-2-11-7-6(4)5(10)3-12-8(7)9/h2-3,11H,1H3

InChI Key

ANZVAGURXBBUTM-UHFFFAOYSA-N

Canonical SMILES

CC1=CNC2=C1C(=CN=C2Cl)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-propenylmagnesium bromide (0.5M solution in tetrahydrofuran, 264 ml) at 0° C. under nitrogen was added a solution of 2-chloro-5-iodo-3-nitro-pyridine (11 g) in dry tetrahydrofuran (225 ml), dropwise over 45 minutes. After 10 minutes at 0° C. the reaction was quenched with saturated ammonium chloride (300 ml). The mixture was then extracted with ethyl acetate (300 ml) which was dried over magnesium sulphate, filtered and evaporated to give a red oily solid. The residue was triturated with diethyl ether and refrigerated over night. The solid was then filtered onto a sinter, sucked dry then dried at 60° C. under vacuum to afford the title compound (3.27 g). The filtrate was evaporated, dissolved in the minimum of diethyl ether and seeded with the above, refrigerated overnight, filtered and dried under vacuum at 60° C. to afford a further crop (345 mg).
Quantity
264 mL
Type
reactant
Reaction Step One
Quantity
11 g
Type
reactant
Reaction Step One
Quantity
225 mL
Type
solvent
Reaction Step One

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